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Compound of Interest

Compound Name: 1-(Piperidin-2-yl)propan-2-ol
CAS No.: 10047-06-0
Cat. No.: B2945085
Get Quote
. J

Executive Summary

¢ Chemical Name: 1-(Piperidin-2-yl)propan-2-ol[1][2]
e CAS Number: 10047-06-0[1][2]

e Primary Hazards: Skin/Eye Irritation (Corrosive/Irritant), Acute Toxicity (Oral), Combustible
Liquid.[1]

» Waste Classification: Non-Halogenated Organic (Basic).

¢ Critical Restriction:NEVER mix with nitrosating agents (e.g., nitrites, nitrous acid) or strong
oxidizers due to the risk of forming carcinogenic N-nitrosamines or causing exothermic
reactions.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in safe disposal. This compound
combines a secondary amine (piperidine ring) with a secondary alcohol.
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Property Description Safety Implication

) Basic pH; potential for
) Secondary Amine, Secondary ] )
Functional Groups hydrogen bonding; reacts with

Alcohol
acids.[1]

Must be segregated from
Acidity/Basicity Basic (Amine) acids. Can cause chemical

burns.

Classify as Ignitable Waste
Flammability Combustible Organic (D001) if flash point < 60°C

(conservative estimate).

Risk of fire or explosion. Forms

Reactivity Incompatible with Oxidizers toxic byproducts with nitrites.

[1]

) Liquid (Viscous) or Low- Requires leak-proof secondary
Physical State ] ) )
Melting Solid containment.

GHS Classification (Derived):
e H301/H302: Toxic/Harmful if swallowed.[3][4]
e H314/H315:; Causes severe skin burns/irritation.

e H319: Causes serious eye irritation.[4][5][6]

Pre-Disposal: Segregation & Storage

Proper segregation is the single most critical step to prevent "lab pack" accidents.

Segregation Rules

 |solate from Acids: As a base, it will react exothermically with strong acids (HCI, H2SOa4).[1]

« |solate from Oxidizers: Keep away from permanganates, nitrates, and peroxides.[1]
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« Strict Nitrosamine Blockade: Ensure no contact with sodium nitrite or nitrosating agents.[1]
Secondary amines can readily form N-nitroso compounds (Class 1 Carcinogens).

Container Requirements

o Material: High-Density Polyethylene (HDPE) or Borosilicate Glass. Avoid metals
(aluminum/zinc) that may react with alkaline amines.

e Venting: Use vented caps if there is any risk of off-gassing, though standard tight-sealing
caps are preferred for stable storage.[1]

Disposal Workflows
Scenario A: Small-Scale Laboratory Disposal (< 1 Liter)

For research samples, reaction byproducts, or expired reagents.[1]

Identification: Label the container with the full chemical name and "Hazardous Waste -

Organic Alkali."

pH Check: If the waste is an aqueous mixture, verify pH > 7.[1]

Consolidation:

o Pour into the "Non-Halogenated Organic Solvents (Basic)" waste stream.

o Note: If your facility does not separate Basic/Acidic organics, use the general "Non-
Halogenated Organic” drum but ensure the drum does not contain concentrated acids.

Documentation: Log the volume and concentration in your satellite accumulation area
logbook.

Scenario B: Large-Scale/Process Disposal (> 1 Liter)

For pilot plant or manufacturing waste.[1]
o Bulking: Collect in UN-rated steel or poly drums (UN 1A1 or 1H1).

o Profiling: Submit a waste profile to your TSDF (Treatment, Storage, and Disposal Facility).[1]
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o RCRA Codes: Likely D001 (Ignitable) and potentially DO02 (Corrosive, if pH > 12.5). It is
rarely a P- or U-listed waste unless specified by local state variance, but treat as
characteristic hazardous waste.[1]

» Disposal Method: High-temperature incineration is the required method to ensure complete
destruction of the piperidine ring.

Decision Logic: Waste Stream Classification

The following logic gate ensures the material ends up in the correct waste stream.

Start: 1-(Piperidin-2-yl)propan-2-ol Waste

Is the waste pure chemical?

No

Is it mixed with other solvents?

:

Is the mixture Acidic? 'Yes

Yes (pH < 7) No (pH >=7)

STOP: Neutralize First Does mixture contain Halogens?
(Exothermic Risk) (DCM, Chloroform)

Yes No

Stream B: Halogenated Stream A: Non-Halogenated

Organic Solvent Organic (Basic)
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Figure 1: Decision matrix for classifying piperidine-derivative waste streams.

Emergency Response: Spills

Immediate Action: Evacuate the immediate area if the spill is large (>500 mL) or if vapors are

strong.
Step Action Rationale
Wear nitrile gloves (double ) ]
Protects against skin
1. PPE gloved), safety goggles, and a ]
absorption and eye damage.
lab coat.[1]
Encircle the spill with
) ) ) Prevents spread to floor
2. Contain chemically inert absorbent )
) drains.
pillows or socks.
Apply a weak acid neutralizer o
] o ) ] Reduces the alkalinity and
3. Neutralize (e.g., Citric Acid or Sodium )
_ _ vapor pressure of the amine.
Bisulfate) cautiously.[1]
Do NOT use cellulose/paper
o towels (reaction with
4. Absorb Use Vermiculite or Dry Sand. ) o
amines/oxidizers can be
unpredictable).
Scoop into a disposal bag/pail.
5. Clean Wipe area with soap and Removes final residues.[7]

water.[5]

Spill Workflow Diagram:

Spill Detected Assess Volume & Vapors

N q Don PPE:
VaitlEfe A Nitrile Gloves + Goggles

- - Collect in Sealed Bag
| Apply Vermiculite/Sand Label as HazWaste

Click to download full resolution via product page
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Figure 2: Operational workflow for managing minor laboratory spills.

Regulatory Compliance (USA/EPA)

o RCRA Status: Not explicitly P-listed or U-listed.

o Characteristic Codes:
o D001 (Ignitable): Applicable if the liquid formulation has a flash point < 60°C.
o D002 (Corrosive): Applicable if aqueous pH = 12.5.

o Sewer Disposal:Strictly Prohibited. Do not pour down the drain. Piperidine derivatives can be
toxic to aquatic life and disrupt wastewater treatment microorganisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yl)propan-2-ol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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piperidin-2-yl-propan-2-ol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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